2-Hydroxy-4-methoxy-2-methylbutanoic acid

• Molecular Formula: C6H12O4
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 2-hydroxy-4-methoxy-2-methylbutanoic acid
• InChI: InChI=1S/C6H12O4/c1-6(9,5(7)8)3-4-10-2/h9H,3-4H2,1-2H3,(H,7,8)
• InChI Key: ZONJFMHMYIITPA-UHFFFAOYSA-N
• Canonical SMILES: CC(CCOC)(C(=O)O)O

Description

2-Hydroxy-4-methoxy-2-methylbutanoic acid is an organic compound with the molecular formula C6H12O4 and a molecular weight of 148.16 g/mol . This compound is primarily used in research and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Hydroxy-4-methoxy-2-methylbutanoic acid typically involves the esterification of butanoic acid derivatives followed by hydrolysis. One common method involves the reaction of 2-hydroxy-4-methoxybutanoic acid with methanol under acidic conditions to form the methyl ester, which is then hydrolyzed to yield the desired product .

Industrial Production Methods: Industrial production of this compound often involves bulk custom synthesis, where the compound is produced in large quantities under controlled conditions to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions: 2-Hydroxy-4-methoxy-2-methylbutanoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: It can undergo nucleophilic substitution reactions, where the hydroxyl or methoxy groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Substitution Reagents: Halogens, alkyl halides under basic or acidic conditions.

Major Products: The major products formed from these reactions include ketones, aldehydes, alcohols, and substituted derivatives depending on the reaction conditions and reagents used .

Scientific Research Applications

2-Hydroxy-4-methoxy-2-methylbutanoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of metabolic pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Hydroxy-4-methoxy-2-methylbutanoic acid involves its interaction with specific molecular targets and pathways. It can act as a substrate for enzymes, participating in various biochemical reactions. The hydroxyl and methoxy groups play a crucial role in its reactivity and interaction with other molecules .

Comparison with Similar Compounds

2-Hydroxy-2-methylbutanoic acid: Shares similar structural features but lacks the methoxy group.

2-Hydroxy-4-methoxybenzoic acid: Contains a benzene ring, making it structurally different but functionally similar in some reactions.

2-Hydroxy-4-methoxybenzaldehyde: Similar functional groups but with an aldehyde instead of a carboxylic acid.

Uniqueness: 2-Hydroxy-4-methoxy-2-methylbutanoic acid is unique due to its specific combination of hydroxyl, methoxy, and carboxylic acid groups, which confer distinct chemical properties and reactivity compared to its analogs .